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Compound of Interest

Compound Name:
2-Bromo-4,4-dimethylpentanoic

acid

Cat. No.: B8708558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of 2-Bromo-4,4-
dimethylpentanoic acid, a compound of interest in various research and development

applications. The following sections present the molecular formula, the atomic weights of its

constituent elements, and a comprehensive calculation of its molecular weight.

Molecular Formula
The chemical formula for 2-Bromo-4,4-dimethylpentanoic acid is C7H13BrO2[1]. This

formula indicates that each molecule of the compound contains:

7 Carbon (C) atoms

13 Hydrogen (H) atoms

1 Bromine (Br) atom

2 Oxygen (O) atoms

Atomic Weights of Constituent Elements
The calculation of the molecular weight is based on the standard atomic weights of each

element present in the molecule. These values are derived from the isotopic abundances of the
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elements on Earth.

Element Symbol Atomic Weight ( g/mol )

Carbon C 12.011[2]

Hydrogen H 1.008[3][4]

Bromine Br 79.904[5][6]

Oxygen O 15.999[7][8]

Molecular Weight Calculation
The molecular weight of 2-Bromo-4,4-dimethylpentanoic acid is the sum of the atomic

weights of all atoms in a single molecule. The table below outlines this calculation.

Element Number of Atoms
Atomic Weight (
g/mol )

Total Weight (
g/mol )

Carbon (C) 7 12.011 84.077

Hydrogen (H) 13 1.008 13.104

Bromine (Br) 1 79.904 79.904

Oxygen (O) 2 15.999 31.998

Total 209.083

The calculated molecular weight of 2-Bromo-4,4-dimethylpentanoic acid is 209.083 g/mol .

Logical Relationship of Molecular Weight
Calculation
The following diagram illustrates the logical workflow for determining the molecular weight of a

chemical compound.
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Workflow for Molecular Weight Calculation

Identify Chemical Compound
(2-Bromo-4,4-dimethylpentanoic acid)

Determine Molecular Formula
(C7H13BrO2)

Identify Constituent Elements
(C, H, Br, O)

Obtain Standard Atomic Weights

Calculate Total Weight of Each Element

Sum Total Weights

Final Molecular Weight
(209.083 g/mol)

Click to download full resolution via product page

Caption: Logical workflow for calculating the molecular weight.

Note on Experimental Protocols and Signaling Pathways: The determination of a compound's

molecular weight is a foundational calculation based on its chemical formula and the standard

atomic weights of its elements. As such, experimental protocols and signaling pathway
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diagrams, which are relevant to biological or chemical processes, are not applicable to this

specific topic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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